Cas no 141206-42-0 (Lucerastat)

• Product Name: Lucerastat
• CAS No: 141206-42-0
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• MDL: MFCD00269939
• CID: 101852
• PubChem ID: 501391
• Update Time: 2025-11-02

Lucerastat Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
• N-Butyl-1-deoxygalactonojirimycin
• N-(n-Butyl)deoxygalactonojirimycin
• Lucerastat
• NB-DGJ
• N-Bu-DGJ
• N-Butyl-DGJ
• UNII-GVS3YDM418
• Lucerastat [INN]
• HY-106392
• N-Butyl-D-galacto-1-deoxynojirimycin
• NBDGJ
• NCGC00181326-01
• ACT-434964
• GVS3YDM418
• N-Butyldeoxygalactonojirimycin
• GLXC-26764
• LUCERASTAT [JAN]
• (2R,3S,4R,5S)-1-(But-1-yl)-2-(hydroxymethyl)piperidine-3,4,5-triol
• N-Butyl-deoxy-galactonojirimycin
• 141206-42-0
• MS-23213
• SCHEMBL6821044
• AKOS027384398
• EN300-19632271
• CHEMBL1086997
• DB14872
• D11439
• BDBM50312528
• DTXSID60161601
• WHO 9539
• (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
• Lucerastat [USAN]
• N-N-Butyl Deoxygalactonojirimycin
• Lucerastat [USAN:INN]
• Q27279309
• CS-0025710
• 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
• MFCD00269939
• W-201205
• 1-Butyl-2-hydroxymethyl-piperidine-3,4,5-triol
• Lucerastat (JAN/USAN/INN)
• OGT-923
• CDP-923
• (2R,3S,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
• 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-; 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, [2R-(2a,3a,4a,5ss)]-; (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol; Lucerastat; N-Butyldeoxygalactonojirimycin
• DB-246876
• G12557

• MDL： MFCD00269939
• Inchi： 1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7-,8+,9+,10-/m1/s1
• InChI Key： UQRORFVVSGFNRO-XFWSIPNHSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](CN(CCCC)[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 219.14700
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 123-124°C
• Boiling Point: 394.7±42.0 °C at 760 mmHg
• Flash Point: 215.4±26.5 °C
• PSA: 84.16000
• LogP: -1.51640
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Lucerastat Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Lucerastat

Lucerastat (CAS No. 141206-42-0): A Promising Therapeutic Agent for Metabolic Disorders

Lucerastat (CAS No. 141206-42-0) is a novel small-molecule inhibitor that has garnered significant attention in the field of metabolic disorder research. As a potential therapeutic agent, Lucerastat targets key enzymatic pathways involved in glycosphingolipid biosynthesis, making it a promising candidate for treating rare genetic conditions such as Gaucher disease and Fabry disease. The compound's unique mechanism of action and favorable pharmacokinetic profile have positioned it as a subject of intense scientific and clinical investigation.

The chemical structure of Lucerastat features a glucosylceramide synthase inhibitor core, which enables it to effectively modulate lipid metabolism. This property has made Lucerastat treatment a potential game-changer for patients suffering from lysosomal storage disorders. Recent studies have shown that Lucerastat efficacy in reducing pathological glycosphingolipid accumulation compares favorably with existing therapies, while potentially offering fewer side effects.

From a pharmacological perspective, Lucerastat mechanism of action involves selective inhibition of glucosylceramide synthase (GCS), the enzyme responsible for the first step in glycosphingolipid synthesis. This targeted approach differentiates Lucerastat therapy from traditional enzyme replacement therapies and has sparked considerable interest in the pharmaceutical community. The compound's oral bioavailability and ability to cross the blood-brain barrier further enhance its therapeutic potential for neurological manifestations of metabolic disorders.

Current research on Lucerastat clinical trials has demonstrated encouraging results in Phase 2 studies, particularly for Fabry disease patients. The Lucerastat dosage regimens under investigation have shown good tolerability profiles, with researchers noting significant reductions in disease biomarkers. These findings have led to increased anticipation for Phase 3 trials and potential regulatory approval in the coming years.

The development of Lucerastat reflects a broader trend in precision medicine for rare diseases. As patients and clinicians search for new treatments for Fabry disease and alternative Gaucher disease therapies, Lucerastat represents a potentially transformative option. Its substrate reduction therapy approach offers a different paradigm compared to traditional enzyme replacement, addressing some of the limitations associated with current standard-of-care treatments.

From a biochemical standpoint, Lucerastat solubility and stability characteristics make it suitable for various formulation approaches. Researchers have explored both immediate-release and modified-release formulations to optimize Lucerastat pharmacokinetics. These formulation strategies aim to maintain therapeutic drug levels while minimizing peak-trough fluctuations that could impact efficacy or safety.

The commercial potential of Lucerastat has attracted attention from pharmaceutical investors seeking innovative rare disease drugs. Market analysts project significant growth potential for Lucerastat sales if clinical success continues, particularly given the high unmet medical need in target indications. The orphan drug designation granted to Lucerastat in several jurisdictions further enhances its commercial prospects through potential market exclusivity periods.

Ongoing research continues to explore potential expansions of Lucerastat applications beyond its initial target indications. Preliminary studies suggest possible utility in other glycosphingolipid-related disorders, including some forms of Parkinson's disease with genetic links to GBA1 mutations. This broader potential has made Lucerastat research a focal point at recent scientific conferences and in peer-reviewed publications.

For researchers interested in Lucerastat synthesis, the compound presents interesting chemical challenges due to its stereochemical complexity. The development of efficient synthetic routes has been an active area of investigation, with recent improvements in yield and purity benefiting both research and potential commercial-scale production. Analytical methods for Lucerastat characterization have likewise advanced, supporting quality control in clinical supply manufacturing.

Patient advocacy groups have shown growing interest in Lucerastat access programs as clinical development progresses. The potential for oral administration represents a significant quality-of-life improvement over current intravenous therapies for many patients. This aspect has made Lucerastat patient experiences a key focus in ongoing clinical evaluations and health economics assessments.

Looking ahead, the trajectory of Lucerastat development appears promising. As understanding of glycosphingolipid biology deepens and precision medicine approaches advance, Lucerastat stands as an exemplar of targeted therapeutic innovation. Its progression through clinical trials will be closely watched by clinicians, researchers, and patients alike, potentially heralding a new era in the treatment of metabolic storage disorders.